Cas no 326-73-8 (1-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione
• CAS No: 326-73-8
• MF: C₈H₄ClF₃O₂S
• MW: 256.629370689392
• MDL: MFCD03420647
• CID: 917159
• PubChem ID: 17024681
• Update Time: 2025-10-30

1-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-CHLORO-THIOPHEN-2-YL)-4,4,4-TRIFLUORO-BUTANE-1,3-DIONE
• 2-Chlor-5-trifluoracetylthiophen
• 2-Chloro-5-trifluoroacetylthiophene
• 1-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione
• SCHEMBL10876692
• STK312621
• 326-73-8
• 1-(5-chloro-2-thienyl)-4,4,4-trifluoro-1,3-butanedione
• EN300-228536
• A918830
• MFCD03420647
• 1-(5-chloro-2-thienyl)-4,4,4-trifluoro-butane-1,3-dione
• CS-0240462
• G31099
• UATRNJCOYRSWFT-UHFFFAOYSA-N
• 1-(5-Chlorothien-2-yl)-4,4,4-trifluorobutane-1,3-dione
• BBL038838
• AKOS000308542

• MDL： MFCD03420647
• Inchi： 1S/C8H4ClF3O2S/c9-7-2-1-5(15-7)4(13)3-6(14)8(10,11)12/h1-2H,3H2
• InChI Key： UATRNJCOYRSWFT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CC(C(F)(F)F)=O)=O)S1

Computed Properties

• Exact Mass: 255.95700
• Monoisotopic Mass: 255.9572627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• PSA: 62.38000
• LogP: 3.10570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione

Comprehensive Overview of 1-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione (CAS No. 326-73-8)

In the realm of specialty chemicals, 1-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione (CAS No. 326-73-8) stands out as a compound of significant interest due to its unique structural and functional properties. This β-diketone derivative is characterized by the presence of a chlorothiophene moiety and a trifluoromethyl group, which contribute to its versatility in various applications. Researchers and industry professionals often seek information on its synthesis methods, physicochemical properties, and potential uses in pharmaceutical intermediates or agrochemical formulations.

The compound's molecular formula, C₈H₄ClF₃O₂S, reflects its complex yet well-defined structure. Its CAS registry number (326-73-8) is frequently used as a unique identifier in chemical databases and regulatory documents. Recent trends in chemical research highlight a growing demand for fluorinated compounds like this one, owing to their enhanced stability and bioavailability. This aligns with the broader industry shift toward sustainable chemistry and green synthesis practices, which aim to minimize environmental impact while maintaining efficiency.

One of the most searched questions regarding 1-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione revolves around its solubility and reactivity under different conditions. Studies indicate that the compound exhibits moderate solubility in organic solvents such as dichloromethane and acetone, making it suitable for use in organic synthesis and catalysis. Additionally, its thermal stability has been a topic of interest, particularly for applications requiring high-temperature processing.

Another area of focus is the compound's potential role in material science. The integration of thiophene-based and trifluoromethyl groups into polymers and coatings has gained traction due to their ability to impart unique electronic properties and chemical resistance. This has led to increased inquiries about its use in advanced materials and nanotechnology applications, where precision and performance are paramount.

From a regulatory perspective, 1-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione is subject to standard safety and handling protocols, as outlined by organizations such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA). Users often search for Material Safety Data Sheets (MSDS) to ensure compliance with workplace safety standards. The compound's biodegradability and ecotoxicity profiles are also frequently discussed, reflecting the growing emphasis on environmental health and safety (EHS) in chemical manufacturing.

In the context of drug discovery, this compound has been explored as a building block for the development of novel therapeutic agents. Its heterocyclic framework and electron-withdrawing groups make it a candidate for designing small-molecule inhibitors and ligands targeting specific biological pathways. This has sparked interest among researchers investigating antimicrobial and anti-inflammatory compounds, further driving its relevance in modern medicinal chemistry.

As the demand for high-performance chemicals continues to rise, 1-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione remains a subject of ongoing research and development. Its applications span multiple industries, from agriculture to electronics, underscoring its versatility. For those seeking detailed analytical data or spectroscopic characterization, advanced techniques such as NMR spectroscopy and mass spectrometry are commonly employed to validate its purity and structural integrity.

In summary, 1-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione (CAS No. 326-73-8) exemplifies the intersection of innovation and practicality in chemical science. Its multifaceted properties and broad applicability make it a valuable asset in both academic and industrial settings. As research progresses, this compound is likely to play an even more prominent role in addressing contemporary challenges in healthcare, sustainability, and technology.